Cas no 1806901-27-8 (3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol)
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol
-
- Inchi: 1S/C8H7Cl2F2NO/c9-1-6-7(10)5(3-14)4(2-13-6)8(11)12/h2,8,14H,1,3H2
- InChI Key: DJCSAASJTZNHEN-UHFFFAOYSA-N
- SMILES: ClC1C(CCl)=NC=C(C(F)F)C=1CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- XLogP3: 1.6
- Topological Polar Surface Area: 33.1
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029048475-250mg |
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol |
1806901-27-8 | 97% | 250mg |
$979.20 | 2022-03-31 | |
| Alichem | A029048475-500mg |
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol |
1806901-27-8 | 97% | 500mg |
$1,662.60 | 2022-03-31 | |
| Alichem | A029048475-1g |
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol |
1806901-27-8 | 97% | 1g |
$3,009.80 | 2022-03-31 |
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol
Introduction to 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol (CAS No. 1806901-27-8)
3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1806901-27-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in synthetic chemistry. The presence of multiple functional groups, including chloro, chloromethyl, difluoromethyl, and hydroxymethyl substituents, makes this molecule a versatile intermediate in the development of novel chemical entities.
The structural features of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol contribute to its unique reactivity and potential applications. The chloro substituents at the 3-position and 2-position enhance its electrophilicity, making it a valuable precursor for nucleophilic substitution reactions. Meanwhile, the chloromethyl group at the 2-position provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures. The difluoromethyl group at the 5-position introduces electron-withdrawing effects, which can influence the electronic properties of the pyridine ring and modulate its interactions with biological targets.
The hydroxymethyl group at the 4-position adds another layer of reactivity, allowing for oxidation or esterification reactions that can further diversify the compound's derivatives. These combined features make 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol a promising candidate for exploring new pharmacophores and developing innovative therapeutic agents. In recent years, there has been growing interest in leveraging such multifunctional intermediates to accelerate drug discovery processes.
Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. Pyridine-based compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The structural diversity inherent in pyridine chemistry allows researchers to fine-tune molecular interactions with biological targets, leading to the development of highly selective and potent drugs.
In particular, compounds containing multiple halogen atoms have been extensively studied due to their enhanced reactivity and bioavailability. The presence of chloro and difluoromethyl groups in 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol suggests potential applications in synthesizing kinase inhibitors, which are critical in cancer therapy. Kinase inhibitors often require precise structural motifs to interact with ATP-binding pockets on target enzymes. The electron-withdrawing effects of the difluoromethyl group can improve binding affinity, while the chloro and chloromethyl groups provide handles for further derivatization.
Moreover, the hydroxymethyl group offers opportunities for generating pharmacologically relevant derivatives through etherification or glycosylation reactions. These modifications can enhance solubility, improve metabolic stability, or target specific tissues or cell types. Such versatility underscores the importance of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol as a building block in drug discovery pipelines.
Current research trends indicate that 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol could be instrumental in developing novel agrochemicals as well. Pyridine derivatives are widely used in pesticides due to their ability to disrupt enzymatic pathways in pests while maintaining low toxicity to non-target organisms. The unique combination of functional groups in this compound may enable the creation of next-generation crop protection agents with improved efficacy and environmental safety.
The synthesis of 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine precursors, sequential chlorination, methylation, and fluorination reactions can be employed to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be utilized to achieve regioselective modifications on the pyridine ring.
The compound's stability under various reaction conditions is another critical factor that contributes to its appeal as an intermediate. Proper handling and storage protocols ensure that 3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol retains its integrity during synthetic processes and remains suitable for downstream applications. Researchers often optimize reaction conditions to maximize yield while minimizing side products, ensuring high-quality starting materials for subsequent derivatization.
In conclusion,3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol (CAS No. 1806901-27-8) represents a valuable asset in pharmaceutical and agrochemical research due to its structural complexity and functional diversity. Its potential applications span across multiple therapeutic areas, particularly in kinase inhibition and crop protection. As synthetic methodologies continue to evolve,this compound will likely remain a cornerstone in the development of innovative chemical entities designed to address global health challenges.
1806901-27-8 (3-Chloro-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)